Cas no 1393330-46-5 (3-(5-Tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride)

3-(5-Tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride is a heterocyclic compound featuring a piperidine core substituted with a tert-butyl oxadiazole moiety. The hydrochloride salt enhances its stability and solubility, making it suitable for pharmaceutical and chemical research applications. The oxadiazole ring contributes to its potential as a bioactive scaffold, often explored in medicinal chemistry for its role in modulating biological targets. The tert-butyl group improves lipophilicity, which may influence pharmacokinetic properties. This compound is valued for its structural versatility, serving as an intermediate in the synthesis of more complex molecules. Its well-defined chemical properties ensure reproducibility in research and development settings.

3-(5-Tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride structure

1393330-46-5 structure

Product Name:3-(5-Tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride

CAS No:1393330-46-5

MF:C₁₁H₂₀ClN₃O

MW:245.749001502991

CID:4787548

Update Time:2025-05-26

3-(5-Tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride
- 5-(tert-Butyl)-3-(piperidin-3-yl)-1,2,4-oxadiazole hydrochloride
- 3-(5-Tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride
- Inchi： 1S/C11H19N3O.ClH/c1-11(2,3)10-13-9(14-15-10)8-5-4-6-12-7-8;/h8,12H,4-7H2,1-3H3;1H
- InChI Key： AXVIDDXWKHJPDN-UHFFFAOYSA-N
- SMILES： Cl.O1C(C(C)(C)C)=NC(C2CNCCC2)=N1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 214
Topological Polar Surface Area: 51

3-(5-Tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM501934-1g	5-(tert-Butyl)-3-(piperidin-3-yl)-1,2,4-oxadiazolehydrochloride	1393330-46-5	97%	1g	$558	2023-02-18
Fluorochem	214485-1g	3-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride	1393330-46-5		1g	￡470.00	2022-03-01

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Additional information on 3-(5-Tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride

Research Brief on 3-(5-Tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride (CAS: 1393330-46-5)

3-(5-Tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride (CAS: 1393330-46-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its 1,2,4-oxadiazole moiety and piperidine scaffold, has been investigated for its potential pharmacological properties, particularly as a modulator of central nervous system (CNS) targets. Recent studies have explored its synthesis, structural optimization, and biological activity, positioning it as a promising candidate for further development.

The compound's unique structure, featuring a tert-butyl group on the oxadiazole ring, enhances its metabolic stability and binding affinity to specific receptors. Research has indicated that 3-(5-Tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride exhibits selective activity against certain neurotransmitter receptors, such as the sigma-1 receptor (σ1R), which is implicated in neuroprotection, cognition, and pain modulation. This selectivity makes it a valuable tool compound for studying σ1R-related pathways and a potential lead for therapeutic applications.

Recent synthetic efforts have focused on optimizing the yield and purity of 3-(5-Tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride. Advances in green chemistry approaches, such as microwave-assisted synthesis, have reduced reaction times and improved scalability. Analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to confirm the compound's structural integrity and purity, ensuring reproducibility in biological assays.

In vitro and in vivo studies have demonstrated the compound's pharmacokinetic and pharmacodynamic profiles. For instance, it has shown favorable blood-brain barrier (BBB) penetration, a critical attribute for CNS-targeting drugs. Preliminary toxicity assessments indicate a manageable safety profile, though further preclinical studies are required to evaluate long-term effects. These findings underscore the compound's potential as a scaffold for developing novel neurotherapeutics.

Future research directions for 3-(5-Tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride include exploring its efficacy in animal models of neurological disorders, such as Alzheimer's disease and neuropathic pain. Additionally, structural derivatives are being synthesized to enhance potency and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical applications, addressing unmet medical needs in CNS disorders.